2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol

• Molecular Formula: C22H24FNO3
• Molecular Weight: 369.4 g/mol
• IUPAC Name: 2-[2-[[2-[(2-fluorophenyl)methoxy]naphthalen-1-yl]methylamino]ethoxy]ethanol
• InChI: InChI=1S/C22H24FNO3/c23-21-8-4-2-6-18(21)16-27-22-10-9-17-5-1-3-7-19(17)20(22)15-24-11-13-26-14-12-25/h1-10,24-25H,11-16H2
• InChI Key: GTUUQJMIBXXYBM-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC(=C2CNCCOCCO)OCC3=CC=CC=C3F

Description

2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol, also known as FNE, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FNE is a member of the family of naphthalene-based compounds, which have been shown to possess anti-inflammatory, anti-cancer, and anti-oxidant properties. In

Mechanism of Action

The mechanism of action of 2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol is not fully understood. However, it has been proposed that 2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol exerts its anti-inflammatory and anti-cancer effects by modulating various signaling pathways, such as the nuclear factor-κB pathway and the mitogen-activated protein kinase pathway. 2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol has also been shown to inhibit the activity of enzymes involved in the production of reactive oxygen species, such as NADPH oxidase and xanthine oxidase.
Biochemical and Physiological Effects:
2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol has been shown to have several biochemical and physiological effects. It has been reported to decrease the levels of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-α, in the serum of lipopolysaccharide-treated mice. 2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol has also been found to reduce the levels of oxidative stress markers, such as malondialdehyde and 8-hydroxy-2'-deoxyguanosine, in the serum and tissues of rats subjected to ischemia-reperfusion injury. In addition, 2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol has been shown to inhibit the growth and metastasis of various cancer cell lines in vitro and in vivo.

Advantages and Limitations for Lab Experiments

2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. 2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol has been shown to be stable under various conditions, such as high temperature and pH. 2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol can be easily modified to generate analogs with improved pharmacological properties. However, 2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol also has some limitations for lab experiments. It has low solubility in water, which can limit its bioavailability and pharmacokinetic properties. 2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol can also exhibit non-specific binding to proteins and other biomolecules, which can affect its activity and specificity.

Future Directions

There are several future directions for the research on 2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol. One direction is to further investigate the mechanism of action of 2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol and its effects on various signaling pathways and cellular processes. Another direction is to develop 2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol analogs with improved pharmacological properties, such as increased solubility and specificity. 2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol can also be used as a lead compound for the development of novel anti-inflammatory and anti-cancer drugs. In addition, 2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol can be used as a tool compound to study the role of oxidative stress in various diseases, such as neurodegenerative diseases and cardiovascular diseases.

Synthesis Methods

The synthesis of 2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol involves several steps, including the protection of the hydroxyl group of 1-naphthol, the reaction of the protected 1-naphthol with 2-(2-aminoethoxy)ethanol, and the deprotection of the hydroxyl group. The final product is obtained by reacting the protected 1-naphthol with 2-fluorobenzyl chloride in the presence of a base. The yield of 2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-cancer, and anti-oxidant properties. 2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol has been reported to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in lipopolysaccharide-stimulated macrophages. 2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol has also been found to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. In addition, 2-{2-[({2-[(2-Fluorobenzyl)oxy]-1-naphthyl}methyl)amino]ethoxy}ethanol has been shown to protect against oxidative stress-induced cell damage by scavenging reactive oxygen species.